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For researchers, scientists, and drug development professionals at Alabama A&M University

(AAMU), adhering to proper disposal procedures is a critical component of laboratory safety

and environmental responsibility. The university, through its Office of Environmental Health &

Safety (EH&S), has established comprehensive guidelines to ensure the safe handling and

disposal of all laboratory waste. This guide provides essential information on these procedures,

promoting a culture of safety and compliance.

The management of hazardous, biological, and radioactive waste at AAMU is a responsibility

shared by all personnel, with the EH&S office providing technical expertise and oversight.[1]

Failure to comply with these regulations can lead to significant penalties, including the closure

of facilities and legal action against both the university and the individuals involved.[1]

Chemical Waste Disposal
Proper disposal of chemical waste is paramount to prevent harm to human health and the

environment. Researchers must be certain that any waste disposed of in regular trash or down

the sink is non-hazardous.[1] For guidance, personnel should consult Safety Data Sheets

(SDS), container labels, or contact the EH&S office.[1]

Key Procedures:

Labeling: All hazardous waste containers must be clearly labeled with the words

"HAZARDOUS WASTE" and a specific list of the chemical constituents.[1][2] Abbreviations

and chemical formulas are not acceptable.[1]
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Containers: Waste must be stored in appropriate, secure containers.[1] Damaged containers

should be replaced, and incompatible materials must never be mixed.[1]

Storage: Waste containers must be kept closed and stored in a secure, designated

accumulation area, away from drains or sinks.[1] The maximum accumulation of waste in

any lab or storage area is 50 gallons.[1]

Pickup: To request a pickup of hazardous waste, a "hazardous waste ticket" must be filled

out and sent to EH&S.[2]

Waste Minimization: AAMU is committed to reducing the volume and toxicity of hazardous

waste.[1] Strategies include substituting hazardous chemicals with safer alternatives, such as

using alconox or no-chromix glassware cleaners instead of chromic acid, and replacing

toluene-based scintillation cocktails with non-flammable options.[1]

Biological Waste Disposal
The disposal of biological waste is governed by strict protocols to prevent the spread of

infectious agents. The AAMU Biosafety Manual provides detailed guidelines for handling and

disposing of biohazardous materials.[3]

Waste Segregation and Disposal:
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Waste Type Container Type Disposal Procedure

Infectious Waste (for

incineration)

Leak-proof, sealed red

biohazard bags

To be incinerated. These bags

signify that the contents are

potentially hazardous and

have not been treated.[1][3]

Infectious Waste (for

sterilization)
Orange biohazard waste bags

To be sterilized (e.g.,

autoclaved) to render it non-

pathogenic before disposal as

solid waste.[1][3]

Sharps (needles, syringes,

scalpels)

Marked biohazard sharps

containers

Must be placed in rigid,

puncture-resistant containers.

[1][3]

Broken Glassware
Designated broken glassware

containers

Labeled with "Broken Glass"

for pickup by custodial staff.[1]

Blood and Blood Products N/A
May be disposed of in the

sanitary sewer.[3]

Pickup: Biohazardous waste is collected by EH&S upon the completion of a request form.[1]

Radioactive Waste Disposal
The Radiation Safety Officer oversees the central disposal facility for all radioactive waste

generated at AAMU.[4] Laboratory supervisors must ensure a disposal method exists before

procuring any radioactive materials.[4]

Key Procedures:

Labeling: All solid radioactive waste containers must be marked with a "CAUTION

RADIOACTIVE MATERIALS" sign.[4]

Segregation: Solid radioactive waste should be separated into three categories: glass and

plastic items, absorbent paper and other combustible materials, and short-lived waste to be

held for decay.[4]
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Liquid Waste: Non-aqueous liquid radioactive waste must be stored in spill-proof,

unbreakable plastic containers and be free of solids.[4] The pH of aqueous waste must be

adjusted to between 6.8 and 8.0.[4]

Mixed Waste: Waste that is both hazardous and radioactive must follow the guidelines for

both waste types.[1] A radioactive waste disposal form must be completed for pickup.[1]

Logical Workflow for Waste Disposal Request

Waste Generator (Researcher/Scientist) Environmental Health & Safety (EH&S)

1. Generate Laboratory Waste 2. Segregate Waste by Type
(Chemical, Biological, Radioactive) 3. Properly Label Container 4. Store Securely in Designated Area 5. Complete and Submit

Waste Pickup Request Form 6. Receive and Review Request 7. Schedule Waste Pickup 8. Collect Waste from Laboratory 9. Transport and Arrange
for Final Disposal

Click to download full resolution via product page

AAMU Laboratory Waste Disposal Request Workflow

This structured approach to waste management underscores AAMU's commitment to

maintaining a safe and compliant research environment. By following these established

procedures, all laboratory personnel contribute to the protection of themselves, their

colleagues, and the broader community. For specific questions or in case of a chemical spill,

the Office of Environmental Health & Safety should be contacted immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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